Cas no 55579-90-3 (7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one)

• Product Name: 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one
• CAS No: 55579-90-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD01648758
• CID: 876011
• PubChem ID: 5091736
• Update Time: 2025-05-20

7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3,4-dihydrobenzo[b]oxepin-5(2H)-one
• 7-chloro-3,4-dihydro-2H-1-benzoxepin-5-one
• 7-Chloro-3,4-dihydro-2H-benzo[b]oxepin-5-one
• 7-CHLORO-3,4-DIHYDRO-2H-BENZOBOXEPIN-5-ONE
• 7-chloro-3,4-dihydro-1-benzoxepin-5(2H)-one
• 7-chloro-3,4-dihydro-1-benzoxepin-5-one
• 55579-90-3
• TQR1053
• AKOS005363354
• EN300-65886
• CS-0257036
• SCHEMBL1181902
• 7-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• FT-0764843
• N12400
• MFCD01648758
• Z382721400
• DTXSID80408227
• CHEMBL2236119
• DA-19650
• 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one

• MDL： MFCD01648758
• Inchi： 1S/C10H9ClO2/c11-7-3-4-10-8(6-7)9(12)2-1-5-13-10/h3-4,6H,1-2,5H2
• InChI Key： SWNUBBODNFTNPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCCO2)=O

Computed Properties

• Exact Mass: 196.02900
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.69530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one

Recent Advances in the Study of 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one (CAS: 55579-90-3)

The compound 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one (CAS: 55579-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzo-fused oxepinone structure, has been the subject of numerous studies aimed at elucidating its pharmacological properties and synthetic pathways. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a scaffold for drug development.

Recent studies have focused on optimizing the synthetic routes for 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. This advancement is particularly relevant for large-scale production, addressing previous challenges in the compound's availability for preclinical studies.

In terms of biological activity, 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one has shown promising results in preliminary screenings for central nervous system (CNS) disorders. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its affinity for serotonin receptors, suggesting potential applications in the treatment of anxiety and depression. Molecular docking simulations further supported these findings, revealing strong binding interactions with key receptor sites.

Another area of interest is the compound's potential as an anti-inflammatory agent. Research conducted at the University of Cambridge in 2024 explored its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The results indicated a dose-dependent reduction in COX-2 activity, comparable to that of established nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for the development of novel anti-inflammatory therapeutics with improved safety profiles.

Despite these advancements, challenges remain in fully characterizing the pharmacokinetic and toxicological properties of 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one. Current research efforts are directed toward comprehensive in vivo studies to assess its bioavailability, metabolism, and potential side effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 7-Chloro-3,4-dihydro-2H-benzoBoxepin-5-one (CAS: 55579-90-3) represents a versatile and promising compound in the realm of drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further investigation. Continued research into its synthetic optimization and therapeutic potential is expected to yield significant contributions to the field of chemical biology and medicine.